Cas no 27935-87-1 ((iodomethyl)cyclopentane)

• Product Name: (iodomethyl)cyclopentane
• CAS No: 27935-87-1
• MF: C₆H₁₁I
• MW: 210.056014299393
• MDL: MFCD03453190
• CID: 88747
• PubChem ID: 2762531
• Update Time: 2025-07-09

(iodomethyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• (Iodomethyl)-cyclopentane
• Cyclopentylmethyl iodide
• (Iodomethyl)cyclopentane
• Cyclopentanemethyl iodide
• IODOMETHYLCYCLOPENTANE
• Cyclopentane, (iodomethyl)-
• DUMSKQUKLVSSII-UHFFFAOYSA-N
• AS-36275
• MFCD03453190
• CS-0309298
• CBA93587
• cyclopentyliodomethane
• iodomethyl-cyclopentane
• FT-0604979
• (Iodomethyl)cyclopentane Stabilized over copper
• DTXSID80376290
• AB15507
• EN300-172420
• 27935-87-1
• (Iodomethyl)cyclopentane contains copper as stabilizer
• cyclopentyl methyl iodide
• AKOS005215870
• iodomethyl cyclopentane
• Cyclopentylmethyliodide
• (Iodomethyl)cyclopentane, contains copper as stabilizer, 95%
• SCHEMBL68223
• (1-iodomethyl)cyclopentane
• J-502075
• (Iodomethyl)Cyclopentane, Stab. With Copper
• DB-081073
• (iodomethyl)cyclopentane

• MDL： MFCD03453190
• Inchi： 1S/C6H11I/c7-5-6-3-1-2-4-6/h6H,1-5H2
• InChI Key： DUMSKQUKLVSSII-UHFFFAOYSA-N
• SMILES： ICC1CCCC1

Computed Properties

• Exact Mass: 209.99100
• Monoisotopic Mass: 209.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7

Experimental Properties

• Color/Form: Colorless or yellow liquid
• Density: 1.604 g/mL at 25 °C
• Boiling Point: 191 ºC
• Flash Point: Degrees Fahrenheit:158°F
  Degrees Celsius:70°C
  
• Refractive Index: n20/D 1.537
• PSA: 0.00000
• LogP: 2.61160
• Solubility: water
• Sensitiveness: Light Sensitive

(iodomethyl)cyclopentane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H304-H315-H318-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P331
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-37/38-41-53-65
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on (iodomethyl)cyclopentane

Introduction to Iodomethylcyclopentane (CAS No. 27935-87-1)

Iodomethylcyclopentane (CAS No. 27935-87-1) is an organic compound with the molecular formula C6H11I. It is a cyclopentane derivative where one of the hydrogen atoms on the cyclopentane ring is replaced by an iodomethyl group (-CH2I). This compound is of significant interest in organic chemistry due to its unique properties and applications in various chemical reactions and syntheses.

The structure of iodomethylcyclopentane consists of a five-membered cyclopentane ring with a methyl group attached to one of the carbon atoms, and an iodine atom attached to the methyl group. The presence of the iodine atom makes this compound a valuable reagent in substitution reactions, particularly in nucleophilic substitution reactions where iodide can act as a leaving group. This property has made iodomethylcyclopentane a useful intermediate in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the role of iodomethylcyclopentane in modern organic synthesis. For instance, researchers have explored its use as a precursor in the synthesis of bioactive molecules, where its iodide group facilitates efficient substitution reactions under mild conditions. The compound's stability and reactivity make it an ideal candidate for large-scale industrial applications, particularly in the production of intermediates for drug development.

In terms of physical properties, iodomethylcyclopentane is typically a colorless liquid with a boiling point around 65°C at standard pressure. Its density is slightly higher than water due to the presence of the iodine atom, which contributes significantly to its molecular weight. The compound is soluble in common organic solvents such as dichloromethane, chloroform, and diethyl ether, making it convenient for use in various laboratory settings.

The synthesis of iodomethylcyclopentane can be achieved through several methods. One common approach involves the alkylation of cyclopentyl magnesium bromide with methyl iodide in an ether solvent under reflux conditions. This reaction proceeds via a nucleophilic substitution mechanism, where the cyclopentyl anion attacks the methyl iodide to form the desired product. Another method involves the direct halogenation of cyclopentylmethanol using iodine monochloride (ICl), followed by protonation to yield iodomethylcyclopentane.

One of the most notable applications of iodomethylcyclopentane is its use as an intermediate in the synthesis of cyclic ethers and other heterocyclic compounds. For example, it has been employed in the preparation of tetrahydrofuran derivatives through intramolecular cyclization reactions. These derivatives are valuable in pharmaceutical chemistry due to their potential as drug candidates or as building blocks for more complex molecules.

Recent advancements in catalytic methods have further expanded the utility of iodomethylcyclopentane. For instance, transition metal-catalyzed cross-coupling reactions have enabled its use in constructing biaryl and heteroaryl compounds with high efficiency and selectivity. These reactions are particularly important in drug discovery programs where structural diversity is crucial for identifying novel bioactive agents.

In addition to its role as a synthetic intermediate, iodomethylcyclopentane has also been studied for its potential as a precursor in polymer chemistry. Researchers have investigated its use in controlled radical polymerization techniques, where it serves as a monomer or initiator for producing polymers with tailored properties. This application underscores its versatility across different branches of chemistry.

From an environmental perspective, understanding the fate and behavior of iodomethylcyclopentane is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microorganisms utilizing it as a carbon source. However, further research is needed to evaluate its persistence and toxicity under various environmental conditions.

In conclusion, iodomethylcyclopentane (CAS No. 27935-87-1) is a versatile organic compound with significant applications in synthetic chemistry. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As new methodologies continue to emerge, particularly in catalysis and green chemistry, iodomethylcyclopentane will likely find even more diverse uses across various fields.